Cas no 1261501-37-4 (2-Amino-3-(2,3-difluorophenyl)isonicotinic acid)

• Product Name: 2-Amino-3-(2,3-difluorophenyl)isonicotinic acid
• CAS No: 1261501-37-4
• MF: C₁₂H₈F₂N₂O₂
• MW: 250.200929641724
• CID: 4929385
• Update Time: 2025-10-31

2-Amino-3-(2,3-difluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,3-difluorophenyl)isonicotinic acid

• Inchi： 1S/C12H8F2N2O2/c13-8-3-1-2-6(10(8)14)9-7(12(17)18)4-5-16-11(9)15/h1-5H,(H2,15,16)(H,17,18)
• InChI Key： ASBNLRBJCAFRCD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(N)=NC=CC=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(2,3-difluorophenyl)isonicotinic acid

Introduction to 2-Amino-3-(2,3-difluorophenyl)isonicotinic Acid (CAS No. 1261501-37-4) and Its Emerging Applications in Chemical Biology

2-Amino-3-(2,3-difluorophenyl)isonicotinic acid, identified by its unique Chemical Abstracts Service (CAS) number 1261501-37-4, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its isonicotinic acid core structure appended with a 2,3-difluorophenyl substituent and an amino group at the 2-position, exhibits a distinctive chemical profile that makes it a promising candidate for various biochemical investigations.

The structural features of 2-amino-3-(2,3-difluorophenyl)isonicotinic acid contribute to its unique reactivity and potential biological activity. The presence of fluorine atoms in the aromatic ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modification is particularly noteworthy, as fluorinated aromatic compounds are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. The isonicotinic acid moiety, a well-known pharmacophore found in several therapeutic agents such as antibiotics and antiviral drugs, serves as an excellent platform for structural diversification. By incorporating a 2,3-difluorophenyl group into this framework, researchers aim to explore new chemical space that may yield compounds with improved biological properties.

One of the most compelling aspects of 2-amino-3-(2,3-difluorophenyl)isonicotinic acid is its potential as a building block for more complex molecules. Its reactive sites—primarily the amino group and the carboxylic acid functionality—can be readily modified through various chemical transformations. This flexibility allows chemists to design derivatives with tailored functionalities for specific applications, such as enzyme inhibition or receptor binding studies.

The interest in this compound has been further amplified by its role in ongoing research initiatives aimed at identifying novel therapeutic targets. For instance, studies have suggested that derivatives of isonicotinic acid may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The fluorine atoms in the 2,3-difluorophenyl group are particularly intriguing, as they can influence both the shape and electronic properties of the binding pocket in target proteins.

From a synthetic chemistry perspective, 2-amino-3-(2,3-difluorophenyl)isonicotinic acid presents an intriguing challenge due to its structural complexity. The synthesis of fluorinated aromatic compounds often requires specialized methodologies to achieve high yields and purity. Advances in catalytic processes and green chemistry principles have enabled more efficient routes to these molecules, making them more accessible for large-scale production and further exploration.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers. Preclinical studies have begun to uncover its interactions with various biological systems, providing insights into its potential therapeutic applications. While further research is needed to fully elucidate its mechanisms of action, preliminary data suggest that it may exhibit properties similar to those of known bioactive agents derived from related scaffolds.

In addition to its pharmaceutical relevance, 2-amino-3-(2,3-difluorophenyl)isonicotinic acid has found utility in biochemical assays as a substrate or inhibitor for enzymes of interest. Its ability to modulate enzyme activity makes it a valuable tool for studying metabolic pathways and developing enzyme-based therapeutics. Researchers have leveraged this compound to gain insights into the structure-function relationships of key enzymes involved in drug metabolism and disease pathways.

The development of high-throughput screening (HTS) platforms has facilitated rapid testing of large libraries of compounds like 2-amino-3-(2,3-difluorophenyl)isonicotinic acid for biological activity. These screens have identified hits that can be optimized further through structure-based drug design or computational modeling techniques. The integration of machine learning algorithms has enhanced the efficiency of this process by predicting promising candidates based on their structural features.

The future prospects for 2-amino-3-(2,3-difluorophenyl)isonicotinic acid are bright, with ongoing research efforts focused on expanding its applications across multiple domains. As our understanding of biological systems continues to grow, so too does the demand for innovative molecular tools like this one. Whether used as a starting material for drug development or as a probe for fundamental biological questions, this compound represents a significant contribution to modern chemical biology.